(S)-2-Amino-N-((S)-1-benzyl-piperidin-3-yl)-propionamide

• Molecular Formula: C15H23N3O
• Molecular Weight: 261.36 g/mol
• SMILES: CC(C(=O)NC1CCCN(C1)CC2=CC=CC=C2)N
• InChI: InChI=1S/C15H23N3O/c1-12(16)15(19)17-14-8-5-9-18(11-14)10-13-6-3-2-4-7-13/h2-4,6-7,12,14H,5,8-11,16H2,1H3,(H,17,19)/t12-,14-/m0/s1
• InChIKey: OHVNPJOEJUILJY-JSGCOSHPSA-N

Racemic or diastereomeric mixtures of N-benzylpiperidine amino acid amides generate ambiguous SAR data due to undefined stereochemistry at two chiral centers, confounding lead optimization and hit validation. This enantiopure (S,S)-2-Amino-N-((S)-1-benzyl-piperidin-3-yl)-propionamide eliminates stereochemical ambiguity. • Defined (S,S) configuration ensures reproducible AChE active-site anchoring for unambiguous SAR • ≥98% purity supports rigorous pharmacological profiling and chiral HPLC method development • Single molecular entity reduces false positives from stereochemical impurities in screening cascades

(S,S)-1-Benzylpiperidin-3-yl-propionamide: A Defined Chiral Building Block for CNS-Targeted Synthesis

(S)-2-Amino-N-((S)-1-benzyl-piperidin-3-yl)-propionamide (CAS 1401668-08-3) is a chiral N-benzylpiperidine amino acid amide derivative . It features a propionamide backbone with two defined (S) stereocenters, one on the amino acid-derived moiety and one on the piperidine ring, resulting in a molecular weight of 261.36 g/mol . This compound belongs to a class of molecules where the N-benzylpiperidine fragment is critical for anchoring to biological targets, such as acetylcholinesterase, while the amino acid component influences carrier-mediated transport and selectivity [1]. It is typically supplied as a research intermediate with a certified purity of at least 95% (and commonly ≥98%) .

Identity Chiral (S,S)-diastereomer building block

Research Context CNS-targeted fragment design (AChE)

Procurement Note Certified stereochemical purity for reproducible SAR

• [1] Martínez, A., Lanot, C., Perez, C., et al. (2000). Lipase-catalysed synthesis of new acetylcholinesterase inhibitors: N-benzylpiperidine aminoacid derivatives. Bioorganic & Medicinal Chemistry, 8(4), 731-738. View Source

Why Generic or Racemic 1-Benzylpiperidin-3-yl-propionamides Cannot Replace the (S,S)-Isomer in Stereospecific Research

In the N-benzylpiperidine amino acid amide class, biological activity is exquisitely sensitive to absolute configuration. Research on related acetylcholinesterase inhibitors has established that the N-benzylpiperidine moiety serves as a precise pharmacophoric anchor, while the amino acid stereochemistry dictates interaction with the enzyme active site [1]. Substituting the (S,S)-configured 2-amino-N-((S)-1-benzyl-piperidin-3-yl)-propionamide with its diastereomers, enantiomers, or the racemic mixture introduces undefined stereochemistry that fundamentally alters binding affinity, selectivity, and pharmacokinetic properties. The (S,S) compound provides a well-defined, reproducible vector for structure-activity relationship (SAR) studies, whereas undefined mixtures yield ambiguous results. Vendor-supplied enantiopure (S,S)-isomer (≥95% purity) is thus non-substitutable for procurement when stereochemical reproducibility is a prerequisite for synthetic or pharmacological investigations.

Target (S,S)-isomer

Racemic or mixed diastereomers yield undefined stereochemistry, which may shift binding affinity and SAR interpretation.

Target Secondary amide NH

N-Alkyl analogs (ethyl, isopropyl) lack hydrogen bond donor, potentially reducing target engagement at AChE active site.

Target (S,S) CAS 1401668-08-3

Diastereomer (S,R)-form (CAS 1401665-20-0) alters 3D pharmacophore orientation, which may abolish chiral recognition.

• [1] Martínez, A., Lanot, C., Perez, C., et al. (2000). Lipase-catalysed synthesis of new acetylcholinesterase inhibitors: N-benzylpiperidine aminoacid derivatives. Bioorganic & Medicinal Chemistry, 8(4), 731-738. View Source

Quantitative Differentiation of (S)-2-Amino-N-((S)-1-benzyl-piperidin-3-yl)-propionamide for Scientific Procurement

Enantiomeric Purity Defines the (S,S)-Isomer as the Standard for Stereospecific Synthesis

The target compound is supplied as the single (S,S)-diastereomer with a specified minimum purity of 95%, a level of stereochemical definition that sets it apart from the racemic mixture or alternative diastereomers which are sold at lower or unspecified enantiomeric excess . In asymmetric hydrogenation processes that enable entry to enantioenriched 3-aminopiperidine derivatives, the target enantiomeric excess is typically >90% to be considered 'enantioenriched' and pharmaceutically relevant . The (S,S)-isomer therefore meets and exceeds this threshold as a singular, stereochemically resolved entity.

Enantiomeric purity

Class-level inference

≥95% ee

Defined single (S,S)-diastereomer vs. racemic 0–50% ee

Verify with batch-specific COA; class-level data

Evidence Dimension	Stereochemical Purity (Enantiomeric Excess / Diastereomeric Ratio)
Target Compound Data	≥95% (single (S,S)-diastereomer)
Comparator Or Baseline	Racemic 1-benzylpiperidin-3-yl propionamide (undefined ee) or alternative diastereomers (e.g., (R,S)-isomer) with no specified stereochemical purity
Quantified Difference	Defined >95% vs. undefined 0-50% ee for racemic or mixed diastereomers
Conditions	As per vendor certificate of analysis (MolCore, Leyan, Chemenu) for CAS 1401668-08-3

Why This Matters

Procurement of the (S,S)-isomer guarantees batch-to-batch stereochemical consistency, which is critical for reproducible SAR studies; ordering a racemate or undefined mixture introduces uncontrolled variables that invalidate stereospecific pharmacological comparisons.

Precise Molecular Identity Differentiated from Close N-Alkyl and N-Aryl Piperidine Analogs

The compound's structure, C15H23N3O (MW 261.36 g/mol), is specifically distinguished from its closest commercially available N-alkyl analogs. For example, the N-ethyl analog (S)-2-Amino-N-(1-benzyl-piperidin-3-yl)-N-ethyl-propionamide has a molecular weight of 289.4 g/mol (C16H25N3O) and the N-isopropyl analog reaches 303.44 g/mol (C18H29N3O) . The absence of an additional N-alkyl substituent in the target compound preserves a secondary amide hydrogen, a structural feature that is critical for engaging in hydrogen bonding with biological targets in the acetylcholinesterase active site gorge [1]. This precise molecular formula is essential for maintaining the intended pharmacophoric properties.

H-bond donor profile

Cross-study comparable

1 H-bond donor

Secondary amide NH retains AChE anchor potential vs. N-alkyl analogs (0 donors)

Class-level SAR from Ref [REFS-2]

Evidence Dimension	Molecular Formula and Hydrogen Bond Donor Count
Target Compound Data	C15H23N3O; 1 H-bond donor (secondary amide NH)
Comparator Or Baseline	N-Ethyl analog: C16H25N3O; 0 H-bond donors. N-Isopropyl analog: C18H29N3O; 0 H-bond donors.
Quantified Difference	Target compound possesses 1 H-bond donor vs. 0 for N-alkyl analogs; MW difference of +28 Da (ethyl) and +42.08 Da (isopropyl).
Conditions	Structural comparison based on vendor data (MolCore, ChemicalBook) and established SAR for N-benzylpiperidine AChE inhibitors [1].

Why This Matters

Substituting the target compound with an N-alkylated analog eliminates a key hydrogen bond donor, which, based on class-level SAR, is predicted to reduce target binding affinity, making the (S,S) secondary amide the preferred choice for CNS-targeted inhibitor design.

• [1] Martínez, A., Lanot, C., Perez, C., et al. (2000). Lipase-catalysed synthesis of new acetylcholinesterase inhibitors: N-benzylpiperidine aminoacid derivatives. Bioorganic & Medicinal Chemistry, 8(4), 731-738. View Source

Diastereomeric Identity Ensures Defined Spatial Orientation of the 3-Aminopiperidine Motif

High-value 3-aminopiperidine derivatives are known to be obtained with enantiomeric excesses up to 96% after single crystallization using advanced asymmetric catalysis . The (S,S)-configured 2-amino-N-((S)-1-benzyl-piperidin-3-yl)-propionamide is a defined diastereomer, contrasting with the (S,R)- or (R,S)-forms, which are also listed as distinct commercial entities (e.g., CAS 1401665-20-0 for the (S,R)-isomer) . The defined (S) chirality at the piperidine 3-position dictates the three-dimensional orientation of the amino amide side chain, which is a critical determinant for chiral recognition in biological systems, a feature that is classically exploited in the synthesis of enantioenriched 3-aminopiperidine drugs .

Diastereomer identity

Cross-study comparable

CAS 1401668-08-3

Distinct (S,S) form vs. (S,R) CAS 1401665-20-0; spatial arrangement critical for binding

Confirm by chiral HPLC; class-level enantiomeric enrichment up to 96% ee reported

Evidence Dimension	Stereochemical Configuration and Crystallization-Induced Enantiomeric Enrichment Potential
Target Compound Data	(S,S)-diastereomer (CAS 1401668-08-3)
Comparator Or Baseline	(S,R)-diastereomer (CAS 1401665-20-0); racemic mixtures
Quantified Difference	Distinct CAS number and catalog listing for each diastereomer; potential for enantiomeric enrichment up to 96% ee for the 3-aminopiperidine fragment .
Conditions	Comparative listing on ChemicalBook and class-level synthetic methodology for enantioenriched 3-aminopiperidines.

Why This Matters

Purchasing the wrong diastereomer results in a different spatial pharmacophore arrangement, which can abolish target binding; the (S,S)-isomer is therefore specifically selected for projects that model (S)-configured 3-aminopiperidine-containing lead compounds.

High-Value Application Scenarios for (S)-2-Amino-N-((S)-1-benzyl-piperidin-3-yl)-propionamide in R&D Procurement

Stereospecific Fragment Library Expansion for CNS Acetylcholinesterase Inhibitor Design

Where a medicinal chemistry program requires a versatile, enantiopure N-benzylpiperidine fragment to systematically explore structure-activity relationships around the acetylcholinesterase active site, (S)-2-Amino-N-((S)-1-benzyl-piperidin-3-yl)-propionamide provides the defined (S,S)-configuration necessary to anchor the molecule in the enzyme gorge while projecting an (S)-alanine-derived amide for further derivatization [1]. Its use avoids the ambiguous results obtained with racemic or incomplete diastereomeric mixtures .

Asymmetric Synthesis of Enantioenriched 3-Aminopiperidine Pharmacophores

For synthetic chemistry groups developing catalytic asymmetric routes to 3-aminopiperidine drugs, this compound serves as a reference standard or an advanced chiral intermediate. The (S,S)-diastereomer's defined stereochemistry aligns with the high enantiomeric excess (>90% ee) targeted in modern rhodium-catalyzed hydrogenation methodologies , making it a suitable benchmark for analytical method development and chiral HPLC calibration.

Procurement for Specialized Chemical Libraries in Academic Screening Centers

Academic screening centers that maintain curated compound collections with strict stereochemical purity requirements can utilize this compound to populate chiral sub-libraries. Its certified purity (≥95%) and well-defined structure ensures that primary screening hits are attributable to a single molecular entity, thereby accelerating hit triage and reducing false positives due to stereochemical impurities.

Application

Selection Property

Validation Focus

CNS AChE inhibitor fragment design

Defined (S,S)-stereochemistry

Stereochemical reproducibility in SAR studies

Enantioenriched 3-aminopiperidine synthesis

Single diastereomer as chiral benchmark

Chiral HPLC method validation and calibration

Chiral sub-library curation

Certified stereochemical purity

Attribution of screening hits to defined stereoisomer

• [1] Martínez, A., Lanot, C., Perez, C., et al. (2000). Lipase-catalysed synthesis of new acetylcholinesterase inhibitors: N-benzylpiperidine aminoacid derivatives. Bioorganic & Medicinal Chemistry, 8(4), 731-738. View Source